Cas no 823796-35-6 (5-Pyrimidinecarboxylic acid, 2-chloro-4-(dimethylamino)-, ethyl ester)
823796-35-6 structure
Product Name:5-Pyrimidinecarboxylic acid, 2-chloro-4-(dimethylamino)-, ethyl ester
CAS No:823796-35-6
MF:C9H12ClN3O2
MW:229.663480758667
CID:692954
PubChem ID:59517659
Update Time:2025-04-19
5-Pyrimidinecarboxylic acid, 2-chloro-4-(dimethylamino)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 5-Pyrimidinecarboxylic acid, 2-chloro-4-(dimethylamino)-, ethyl ester
- ethyl 2-chloro-4-(dimethylamino)pyrimidine-5-carboxylate
- 823796-35-6
- DTXSID30732266
- SCHEMBL8295823
-
- Inchi: 1S/C9H12ClN3O2/c1-4-15-8(14)6-5-11-9(10)12-7(6)13(2)3/h5H,4H2,1-3H3
- InChI Key: SYNSFUPRONRXAS-UHFFFAOYSA-N
- SMILES: ClC1=NC=C(C(=O)OCC)C(=N1)N(C)C
Computed Properties
- Exact Mass: 229.0618043g/mol
- Monoisotopic Mass: 229.0618043g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 55.3Ų
5-Pyrimidinecarboxylic acid, 2-chloro-4-(dimethylamino)-, ethyl ester Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
823796-35-6 (5-Pyrimidinecarboxylic acid, 2-chloro-4-(dimethylamino)-, ethyl ester) Related Products
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